Cas no 1899-24-7 (5-Bromo-2-furaldehyde)

• Product Name: 5-Bromo-2-furaldehyde
• CAS No: 1899-24-7
• MF: C₅H₃BrO₂
• MW: 174.980120897293
• MDL: MFCD00159501
• CID: 42160
• PubChem ID: 600328
• Update Time: 2025-06-23

5-Bromo-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromofuran-2-carbaldehyde
• 5-BROMOFURANCARBOXALDEHYDE
• 5-BROMOFURFURAL
• 5-BROMOFURAN-2-CARBOXALDEHYDE
• 5-BROMO-2-FURFURAL
• 5-Bromo-2-furaldehyde, 5-Bromo-2-furfural
• 5-BROMO-2-FURANALDEHYDE
• 5-Bromofuraldehyde
• 5-Bromo-2-furaldehyde
• 2-Furancarboxaldehyde,5-bromo
• 5-bromo-2-furancarboxaldehyde
• 5'-bromo-furan-2'-carboxaldehyde
• 5-bromofuran-2-yl carbaldehyde
• 5-bromo-furfurol
• 2-Furaldehyde,5-bromo- (6CI,7CI,8CI)
• 2-Bromo-5-furancarboxaldehyde
• 2-Bromofuran-5-carboxaldehyde
• 5-Bromo-2-formylfuran
• 5-Bromo-2-furylaldehyde
• 5-bromo-2-furaldehye
• 5-broMo -2-sugar aldehyde
• 5-BROMO-2-FURALDEHYDE 97%
• 5-Bromo-2-furaldehyde,97%
• 2-Furancarboxaldehyde, 5-bromo-
• 5-bromo-furan-2-carbaldehyde
• 2-Furaldehyde, 5-bromo-
• 5-bromo-furfural
• zlchem 290
• Furfural, 5-bromo-
• 2-bromo-5-furaldehyde
• 2-bromofuran-5-aldehyde
• KSC490M1T
• 5-Bromo-2-furancarboxalde
• Z57041993
• MFCD00159501
• STR06646
• FT-0620093
• AKOS000103817
• 5-Bromo-2-furaldehyde, 97%
• J-800027
• FD17060
• InChI=1/C5H3BrO2/c6-5-2-1-4(3-7)8-5/h1-3
• CHEMBL2335228
• EN300-17810
• AC-25746
• B1954
• F2190-0732
• BCP27040
• AM20090109
• GEO-00459
• Q-101287
• DTXSID40344910
• J-640025
• CS-W007397
• SB60908
• BB 0254817
• SY008053
• 1899-24-7
• 5-bromo-furan-2-yl formaldehyde
• A15337
• SCHEMBL70088
• DB-022361
• STK500946
• ALBB-004687

• MDL： MFCD00159501
• Inchi： 1S/C5H3BrO2/c6-5-2-1-4(3-7)8-5/h1-3H
• InChI Key： WJTFHWXMITZNHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)O1
• BRN： 108403

Computed Properties

• Exact Mass: 173.93200
• Monoisotopic Mass: 173.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Solids of different shapes
• Density: 1.5940 (rough estimate)
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 112°C/16mmHg(lit.)
• Flash Point: 112°C/6mm
• Refractive Index: 1.4450 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 30.21000
• LogP: 1.85460
• Sensitiveness: Air Sensitive
• Solubility: Not determined

5-Bromo-2-furaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-Bromo-2-furaldehyde

5-Bromo-2-Furaldehyde: A Comprehensive Overview

5-Bromo-2-furaldehyde, also known by its CAS number CAS No. 1899-24-7, is a fascinating compound with a rich history and diverse applications in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a bromine atom at the 5-position of a furan ring with an aldehyde group at the 2-position, has garnered significant attention due to its versatile reactivity and potential for generating novel materials.

The synthesis of 5-bromo-2-furaldehyde has been extensively studied, with researchers exploring various methods to optimize its production. Traditional approaches often involve the bromination of furan derivatives under specific conditions, while modern techniques leverage catalytic systems to enhance efficiency and yield. Recent advancements have focused on green chemistry principles, aiming to minimize environmental impact while maintaining high product quality.

In terms of chemical properties, 5-bromo-2-furaldehyde exhibits interesting behavior in both acidic and basic environments. Its reactivity is particularly notable in condensation reactions, where it serves as a valuable precursor for the synthesis of heterocyclic compounds. These compounds have found applications in drug design, where their structural complexity can lead to novel bioactive agents.

The biological applications of 5-bromo-2-furaldehyde are another area of intense research. Studies have shown that this compound possesses antioxidant properties, making it a potential candidate for use in nutraceuticals and skincare products. Additionally, its ability to interact with DNA has led to investigations into its role as an anti-tumor agent, with promising results in preclinical models.

Recent breakthroughs in materials science have highlighted the potential of 5-bromo-2-furaldehyde as a building block for advanced materials. Researchers have successfully incorporated this compound into polymer networks, resulting in materials with enhanced mechanical properties and thermal stability. These findings underscore its importance in the development of next-generation polymers for industrial and biomedical applications.

Furthermore, the use of 5-bromo-2-furaldehyde in catalysis has opened new avenues for asymmetric synthesis. Its ability to act as a chiral auxiliary has enabled the production of enantiomerically enriched compounds, which are crucial for drug development and fine chemical synthesis.

In conclusion, 5-bromo-2-furaldehyde (CAS No. 1899-24-7) stands as a testament to the ingenuity and creativity within the chemical sciences. Its multifaceted applications and ongoing research promise continued contributions to various industries, solidifying its position as an essential compound in modern chemistry.